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Compound of Interest

Compound Name: Tartryl-CoA

Cat. No.: B15545916 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized reagents like Tartryl-CoA. While a specific

Safety Data Sheet (SDS) for Tartryl-CoA is not readily available, a comprehensive safety

protocol can be established by examining the constituent components: tartaric acid and

Coenzyme A. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Based on the known hazards of its precursors, Tartryl-CoA should be handled with care.

Tartaric acid is known to cause serious eye damage and skin irritation.[1][2][3][4] Coenzyme A,

while generally not classified as hazardous, may cause mild irritation to the skin, eyes, and

respiratory system.[5] Therefore, a conservative approach to PPE is warranted.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield should

be worn at all times to protect against potential

splashes.[1][2][4]

Hand Protection

Nitrile or neoprene gloves are recommended to

prevent skin contact. Gloves should be

inspected before use and changed regularly.[1]

Body Protection

A standard laboratory coat should be worn to

protect against contamination of personal

clothing.

Respiratory

If there is a risk of generating aerosols or dusts,

a NIOSH-approved respirator may be

necessary. Work in a well-ventilated area.[5]

Operational Plan for Handling Tartryl-CoA
A systematic approach to handling Tartryl-CoA will minimize risks and ensure the integrity of

the compound.

1. Preparation and Reconstitution:

Before handling, ensure that the work area is clean and uncluttered.

Consult the product's technical data sheet for specific instructions on reconstitution.

Use sterile, high-purity solvents (e.g., water, buffer) for reconstitution. The aqueous solution

of Coenzyme A is unstable at a pH higher than 8.

If weighing the solid form, perform this in a chemical fume hood or a balance enclosure to

avoid inhalation of any fine particles.

2. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is advisable to aliquot the reconstituted Tartryl-CoA
into single-use volumes.
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Store aliquots at or below -20°C for long-term stability. The free acid form of Coenzyme A is

unstable, degrading by about 5% after 6 months at -20°C.[6]

Clearly label all aliquots with the compound name, concentration, and date of preparation.

3. Experimental Use:

When using Tartryl-CoA in experiments, always wear the recommended PPE.

Handle solutions with care to avoid splashes and aerosol formation.

Use appropriate laboratory equipment (e.g., calibrated pipettes) to ensure accurate

measurements.

4. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place

it in a sealed container.[7]

Clean the spill area with a suitable decontaminating agent and dispose of all cleanup

materials as hazardous waste.

Disposal Plan
Proper disposal of Tartryl-CoA and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Unused or expired Tartryl-CoA should be disposed of as chemical waste.

Do not discard it down the drain.[1]

Contaminated Materials: All materials that have come into contact with Tartryl-CoA,

including pipette tips, microfuge tubes, and gloves, should be collected in a designated

hazardous waste container.
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Waste Containers: Use clearly labeled, sealed containers for all Tartryl-CoA waste.

Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of

chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for the primary hazardous component,

tartaric acid.

Property Value Source

pH 2.2 (15 g/L solution in water) [1]

Melting Point 169°C [1]

Boiling Point 179.1°C [1]

Flash Point >100°C [1]

Auto-ignition Temperature 375°C [1]

Solubility in Water ~133 g/100 g [1]

Oral LD50 (Rat) > 2000 mg/kg [1]

Representative Experimental Protocol: In Vitro
Enzyme Inhibition Assay
This protocol provides a general framework for an experiment involving Tartryl-CoA, such as

studying its inhibitory effects on an enzyme.

1. Reagent Preparation:

Prepare a stock solution of Tartryl-CoA (e.g., 10 mM) in an appropriate buffer.
Prepare a stock solution of the target enzyme and its substrate.
Prepare a reaction buffer with the optimal pH and ionic strength for the enzyme assay.

2. Assay Procedure:
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In a 96-well plate, add the reaction buffer to each well.
Add varying concentrations of Tartryl-CoA (the inhibitor) to the appropriate wells.
Add a fixed concentration of the enzyme to each well and incubate for a predetermined time
to allow for inhibitor binding.
Initiate the enzymatic reaction by adding the substrate to all wells.
Monitor the reaction progress over time using a plate reader (e.g., by measuring changes in
absorbance or fluorescence).

3. Data Analysis:

Calculate the initial reaction rates for each inhibitor concentration.
Plot the reaction rates as a function of the Tartryl-CoA concentration.
Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) by fitting
the data to an appropriate dose-response curve.

Visual Workflow for Safe Handling of Tartryl-CoA
The following diagram illustrates the logical workflow for the safe handling of Tartryl-CoA, from

receiving the compound to the final disposal of waste.
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Caption: Safe handling workflow for Tartryl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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